Cas no 898770-14-4 (3,4-Dimethyl-4'-morpholinomethyl benzophenone)

• Product Name: 3,4-Dimethyl-4'-morpholinomethyl benzophenone
• CAS No: 898770-14-4
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD03841406
• CID: 1945358
• PubChem ID: 24724240
• Update Time: 2025-10-28

3,4-Dimethyl-4'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-4'-MORPHOLINOMETHYL BENZOPHENONE
• (3,4-dimethylphenyl)-[4-(morpholinomethyl)phenyl]methanone
• LogP
• (3,4-dimethylphenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• 898770-14-4
• DTXSID30642639
• AKOS016019830
• 3,4-DIMETHYL-4'-MORPHOLINOMETHYLBENZOPHENONE
• (3,4-Dimethylphenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone
• MFCD03841406
• 3,4-Dimethyl-4'-morpholinomethyl benzophenone

• MDL： MFCD03841406
• Inchi： 1S/C20H23NO2/c1-15-3-6-19(13-16(15)2)20(22)18-7-4-17(5-8-18)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3
• InChI Key： LKMNIDRPZDCAPB-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C(C3=CC=C(C)C(C)=C3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 309.17300
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.30450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dimethyl-4'-morpholinomethyl benzophenone

3,4-Dimethyl-4'-morpholinomethyl Benzophenone: A Comprehensive Overview

3,4-Dimethyl-4'-morpholinomethyl benzophenone (CAS No. 898770-14-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the class of benzophenones, which are widely recognized for their aromatic properties and potential in diverse chemical reactions. The presence of morpholinomethyl and dimethyl substituents in its structure introduces additional functional groups, enhancing its reactivity and making it a valuable compound in synthetic chemistry.

The molecular formula of 3,4-dimethyl-4'-morpholinomethyl benzophenone is C₁₉H₂₁NO₂, with a molecular weight of 295.38 g/mol. Its structure consists of two benzene rings connected by a ketone group, with substituents at the 3, 4, and 4' positions. The dimethyl groups at the 3 and 4 positions on one benzene ring contribute to the compound's stability and hydrophobicity, while the morpholinomethyl group at the 4' position introduces a nitrogen-containing heterocyclic structure, which can participate in various chemical interactions such as hydrogen bonding or nucleophilic attacks.

Recent studies have highlighted the potential of 3,4-dimethyl-4'-morpholinomethyl benzophenone in pharmaceutical research. Its ability to act as a precursor in the synthesis of bioactive molecules has been explored in several academic journals. For instance, researchers have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents and antioxidants. The morpholinomethyl group has been shown to enhance the bioavailability and pharmacokinetic properties of derived compounds, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, 3,4-dimethyl-4'-morpholinomethyl benzophenone has found utility in organic synthesis as a building block for constructing complex molecular frameworks. Its reactivity under various reaction conditions, such as nucleophilic aromatic substitution or enolate formation, has been extensively studied. Recent advancements in catalytic methods have further expanded its applicability, enabling more efficient and selective transformations.

The synthesis of 3,4-dimethyl-4'-morpholinomethyl benzophenone typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic strategies. Key steps often include Friedel-Crafts acylation or Ullmann coupling reactions to introduce the necessary substituents onto the benzene rings. The optimization of these processes has been a focus of recent research efforts, aiming to improve yield and reduce environmental impact.

From an environmental standpoint, understanding the fate and transport of 3,4-dimethyl-4'-morpholinomethyl benzophenone in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate persistence in aqueous environments due to its hydrophobic nature. However, further research is needed to evaluate its long-term effects on aquatic organisms and ecosystems.

In conclusion, 3,4-dimethyl-4'-morpholinomethyl benzophenone (CAS No. 898770-14-4) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in synthetic chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.